Cas no 96962-41-3 (m-PEG2-phosphonic acid)

• Product Name: m-PEG2-phosphonic acid
• CAS No: 96962-41-3
• MF: C₅H₁₃O₅P
• MW: 184.127483129501
• CID: 3031672
• PubChem ID: 58460522
• Update Time: 2025-11-02

m-PEG2-phosphonic acid Chemical and Physical Properties

Names and Identifiers

• m-PEG2-phosphonic acid
• MFCD28505504
• (2-[2-Methoxy-ethoxy]-ethyl)phosphonic acid
• SCHEMBL3797187
• 2-(2-methoxyethoxy)ethylphosphonic acid
• m-PEG2-phosphonicacid
• AKOS037621370
• Phosphonic acid, [2-(2-methoxyethoxy)ethyl]-
• HY-141306
• BP-22757
• [2-(2-methoxyethoxy)ethyl]phosphonic acid
• DA-65634
• CS-0114833
• 96962-41-3
• C70010
• (2-(2-methoxyethoxy)ethyl)phosphonic acid

• Inchi： 1S/C5H13O5P/c1-9-2-3-10-4-5-11(6,7)8/h2-5H2,1H3,(H2,6,7,8)
• InChI Key： PCGVEHCDYPVDET-UHFFFAOYSA-N
• SMILES： P(CCOCCOC)(=O)(O)O

Computed Properties

• Exact Mass: 184.05006051g/mol
• Monoisotopic Mass: 184.05006051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 76Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Organic phosphonic acids

Additional information on m-PEG2-phosphonic acid

Recent Advances in the Application of m-PEG2-phosphonic acid (CAS 96962-41-3) in Chemical Biology and Pharmaceutical Research

The compound m-PEG2-phosphonic acid (CAS 96962-41-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique properties and versatile applications. This phosphonic acid derivative, functionalized with a short polyethylene glycol (PEG) linker, exhibits excellent water solubility and biocompatibility, making it an attractive candidate for various biomedical applications. Recent studies have explored its potential in drug delivery systems, surface modification of biomaterials, and as a building block for more complex molecular architectures.

One of the most notable applications of m-PEG2-phosphonic acid is in the development of targeted drug delivery systems. Researchers have successfully utilized its phosphonic acid group for stable conjugation to metal oxide nanoparticles, while the PEG moiety provides steric stabilization and prevents protein adsorption. A 2023 study published in the Journal of Controlled Release demonstrated that m-PEG2-phosphonic acid-modified iron oxide nanoparticles showed significantly improved circulation time and tumor accumulation compared to unmodified counterparts in murine models.

In the realm of surface modification, m-PEG2-phosphonic acid has proven particularly valuable for creating biocompatible coatings on medical implants. The compound's ability to form stable bonds with titanium and other metal oxides has been exploited to develop anti-fouling surfaces that resist protein adsorption and bacterial adhesion. Recent work published in Biomaterials Science highlighted that titanium implants functionalized with m-PEG2-phosphonic acid exhibited reduced inflammatory response and improved osseointegration in vivo.

The synthetic versatility of m-PEG2-phosphonic acid has also been demonstrated in recent medicinal chemistry research. Its dual functionality allows for straightforward conjugation to various bioactive molecules while maintaining water solubility. A 2024 study in the European Journal of Medicinal Chemistry reported the development of novel kinase inhibitors where m-PEG2-phosphonic acid was used as a solubilizing moiety, significantly improving the pharmacokinetic profile of otherwise poorly soluble compounds.

From a mechanistic perspective, recent investigations have shed light on the molecular interactions of m-PEG2-phosphonic acid with biological systems. Advanced spectroscopic techniques and molecular dynamics simulations have revealed that the PEG spacer length in this particular compound (n=2) provides an optimal balance between flexibility and steric effects, allowing for efficient binding to target surfaces while minimizing interference with biological processes.

Looking forward, researchers are exploring novel applications of m-PEG2-phosphonic acid in emerging fields such as theranostics and bioelectronic interfaces. Preliminary results from ongoing studies suggest its potential in creating hybrid materials that combine diagnostic and therapeutic functions, as well as in the development of more stable bioelectronic devices. As the understanding of this compound's properties continues to grow, it is expected to play an increasingly important role in advancing chemical biology and pharmaceutical sciences.